Cas no 1445085-97-1 (Xantphos PD G3)

• Product Name: Xantphos PD G3
• CAS No: 1445085-97-1
• MF: C₅₂H₄₆NO₄P₂PdS
• MW: 949.35847234726
• MDL: MFCD25372941
• CID: 4600226
• Update Time: 2025-06-26

Xantphos PD G3 Chemical and Physical Properties

Names and Identifiers

• XANTPHOS PD G3
• Methanesulfonato[4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene](2'-amino-1,1'-biphenyl-2-yl)palladium(II)
• XantPhos Pd G3, 95%
• AK164245
• Methanesulfonato[9,9-diMethyl-4,5-bis(diphenylphosphino)xanthene][2'-aMino-1,1'-biphenyl]palladiuM(II) dichloroMethane adduct, Min. 98%
• Methanesulfonato[9,9-diMethyl-4,5-bis(diphenylphosphino)xanthene][2'-aMino-1,1'-biphenyl]palladium(II)
• Methanesulfonato[9,9-dimethyl-4,5-bis(diphenylphosphino)xanthene][2'-amino-1,1'-biphenyl]palladium(I
• METHANESULFONATO[9,9-DIMETHYL-4,5-BIS(DIPHENYLPHOSPHINO)XANTHENE][2'-AMINO-1,1'-BIPHENYL]PALLADIUM(II)DICHLOROMETHANEADDUCT,MIN.98%[XANTPHOSPALLADACYCLEGEN.3]
• Xantphos Palladacycle Gen. 3
• Methanesulfonato[4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene](2-amino-1,1-biphenyl-2-yl)palladium(II)
• Methanesulfonato[9,9-dimethyl-4,5-bis(diphenylphosphino)xanthene][2'-amino-1,1'-biphenyl]palladium(II) dichloromethane adduct,[Xantphos Palladacycle Gen. 3]
• Methanesulfonato[9,9-diMethyl-4,5-bis(diphenylphosphino)xanthene][2'-aMino-1,1'-biphenyl]palladiuM(II) dichloroMethane adduct
• Xantphos PD G3

• MDL： MFCD25372941
• Inchi： 1S/C39H32OP2.C12H10N.CH4O3S.Pd/c1-39(2)33-25-15-27-35(41(29-17-7-3-8-18-29)30-19-9-4-10-20-30)37(33)40-38-34(39)26-16-28-36(38)42(31-21-11-5-12-22-31)32-23-13-6-14-24-32;13-12-9-5-4-8-11(12)10-6-2-1-3-7-10;1-5(2,3)4;/h3-28H,1-2H3;1-6,8-9H,13H2;1H3,(H,2,3,4);/q;-1;;
• InChI Key： JIMOHYWEUIAPAA-UHFFFAOYSA-N
• SMILES： [Pd].S(C([H])([H])[H])(=O)(=O)O[H].P(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1=C([H])C([H])=C([H])C2=C1OC1C(=C([H])C([H])=C([H])C=1C2(C([H])([H])[H])C([H])([H])[H])P(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H].N([H])([H])C1=C([H])C([H])=C([H])C([H])=C1C1=C([H])C([H])=C([H])C([H])=[C-]1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 61
• Rotatable Bond Count: 7
• Complexity: 1180
• Topological Polar Surface Area: 98

Experimental Properties

• Melting Point: 164-167 °C (decomposition)

Xantphos PD G3 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：under inert gas (nitrogen or Argon) at 2–8 °C

Additional information on Xantphos PD G3

Comprehensive Guide to Xantphos PD G3 (CAS No. 1445085-97-1): Applications, Properties, and Innovations

Xantphos PD G3, with the CAS number 1445085-97-1, is a highly specialized ligand widely used in cross-coupling reactions, particularly in palladium-catalyzed processes. This compound belongs to the Xantphos family, known for its robust performance in facilitating C-C, C-N, and C-O bond formations. Its unique structural features, including a rigid xanthene backbone, provide exceptional stability and selectivity, making it a preferred choice for pharmaceutical synthesis, agrochemical production, and advanced material research.

In recent years, the demand for Xantphos PD G3 has surged due to its pivotal role in sustainable chemistry. Researchers and industries are increasingly focusing on greener catalytic systems, and this ligand aligns perfectly with such initiatives. Its ability to operate under mild conditions reduces energy consumption and minimizes waste, addressing key concerns in modern green chemistry and circular economy models. This has made Xantphos PD G3 a hot topic in academic publications and patent filings.

One of the most searched questions about Xantphos PD G3 revolves around its synthetic applications. This ligand excels in Buchwald-Hartwig amination, Suzuki-Miyaura coupling, and Heck reactions, which are cornerstone methodologies in drug discovery. For instance, its use in the synthesis of biaryl compounds—a common scaffold in FDA-approved drugs—has been extensively documented. Additionally, its compatibility with heterogeneous catalysis systems has opened new avenues for scalable industrial processes, a trending topic in process chemistry forums.

The physicochemical properties of Xantphos PD G3 (CAS 1445085-97-1) further enhance its appeal. It exhibits excellent solubility in common organic solvents like THF, dichloromethane, and toluene, while remaining stable under aerobic conditions—a rare trait among phosphine ligands. This stability simplifies handling and storage, reducing operational costs for laboratories and manufacturing units. Recent studies also highlight its low toxicity profile, aligning with the growing emphasis on EHS (Environmental, Health, and Safety) compliance.

Innovations in catalyst design have further propelled the relevance of Xantphos PD G3. With the rise of AI-driven molecular modeling, researchers are optimizing ligand structures for specific reactions, and this compound’s modular framework makes it an ideal candidate for computational studies. Searches for "best ligands for Pd catalysis" or "Xantphos alternatives" often lead to discussions about its derivatives, underscoring its versatility.

From an SEO perspective, keywords like "Xantphos PD G3 supplier," "CAS 1445085-97-1 price," and "Pd-Xantphos catalyst applications" reflect commercial interest. Suppliers frequently highlight its availability in varying purities (e.g., >98% for research-grade and >99.5% for GMP applications) to cater to diverse needs. Furthermore, its mention in patent databases and grant-funded projects signals long-term industrial relevance.

In conclusion, Xantphos PD G3 (CAS 1445085-97-1) represents a synergy of academic ingenuity and industrial practicality. Its role in advancing sustainable catalysis, coupled with its adaptability to cutting-edge technologies like flow chemistry and high-throughput screening, ensures its prominence in the chemical landscape. As the scientific community continues to explore transition-metal catalysis, this ligand will undoubtedly remain a critical tool for innovation.